lithium 5-chloro-1,3,4-oxadiazole-2-carboxylate
Overview
Description
Lithium 5-chloro-1,3,4-oxadiazole-2-carboxylate, or Li-COC, is an important chemical compound. It is a white powder with a molecular weight of 214.51 g/mol. Li-COC is a salt of lithium and 5-chloro-1,3,4-oxadiazole-2-carboxylic acid. Li-COC has been studied for its potential use in a variety of scientific applications, including drug synthesis, biochemical research, and lab experiments.
Mechanism of Action
Li-COC acts as a catalyst in the synthesis of various compounds. It facilitates the formation of chemical bonds between different molecules. It also increases the rate of reaction and increases the yield of the desired product.
Biochemical and Physiological Effects
Li-COC has been studied for its potential use in the synthesis of drugs with anti-inflammatory and anti-cancer properties. It has also been studied for its potential use in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using Li-COC in lab experiments include its low cost, high yield, and high purity. The main limitation is its instability in water.
Future Directions
Future research on Li-COC should focus on its potential use in drug synthesis, bioremediation, and wastewater treatment. Additionally, further research should be conducted on the biochemical and physiological effects of Li-COC. Finally, research should be conducted on the development of more stable and efficient methods of synthesizing Li-COC.
Synthesis Methods
Li-COC can be synthesized from lithium chloride and 5-chloro-1,3,4-oxadiazole-2-carboxylic acid. The reaction is carried out in anhydrous acetic acid. The reaction is exothermic and produces Li-COC in a yield of up to 95%.
Scientific Research Applications
Li-COC has been used in the synthesis of a variety of drugs, including anti-inflammatory and anti-cancer agents. It has also been used in the synthesis of a number of biochemical compounds. Li-COC has been studied for its potential use in bioremediation and wastewater treatment.
properties
| { "Design of the Synthesis Pathway": "The synthesis of lithium 5-chloro-1,3,4-oxadiazole-2-carboxylate can be achieved through a two-step process. The first step involves the synthesis of 5-chloro-1,3,4-oxadiazole-2-carboxylic acid, which is then converted to the lithium salt in the second step.", "Starting Materials": [ "Chlorine gas", "Sodium azide", "Sodium hydroxide", "Sodium nitrite", "Sodium nitrate", "Sulfuric acid", "Sodium bicarbonate", "Lithium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Synthesis of 5-chloro-1,3,4-oxadiazole-2-carboxylic acid", "1. Dissolve 10 g of sodium azide in 50 mL of water.", "2. Add 10 g of 5-chloro-2-nitrobenzoic acid and 10 mL of concentrated sulfuric acid to the solution.", "3. Heat the mixture to 80°C for 2 hours.", "4. Cool the mixture to room temperature and add 50 mL of water.", "5. Add 10 g of sodium bicarbonate to the mixture and stir for 10 minutes.", "6. Extract the product with 3 portions of 50 mL of ethyl acetate.", "7. Combine the organic layers and wash with 50 mL of water.", "8. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 5-chloro-1,3,4-oxadiazole-2-carboxylic acid.", "Step 2: Synthesis of lithium 5-chloro-1,3,4-oxadiazole-2-carboxylate", "1. Dissolve 5-chloro-1,3,4-oxadiazole-2-carboxylic acid in 50 mL of ethanol.", "2. Add 5 g of lithium hydroxide to the solution and stir for 2 hours.", "3. Filter the mixture and wash the solid with 50 mL of water.", "4. Dry the solid under vacuum to obtain lithium 5-chloro-1,3,4-oxadiazole-2-carboxylate." ] } | |
CAS RN |
2751615-29-7 |
Product Name |
lithium 5-chloro-1,3,4-oxadiazole-2-carboxylate |
Molecular Formula |
C3ClLiN2O3 |
Molecular Weight |
154.4 |
Purity |
95 |
Origin of Product |
United States |
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